Cas no 2731010-21-0 (1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid)

1-Methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoroethoxy substituent enhances lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery. The carboxylic acid moiety allows for further functionalization, enabling the synthesis of amides, esters, and other derivatives. This compound exhibits potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features contribute to improved binding affinity and selectivity in target interactions. The presence of fluorine atoms may also influence physicochemical properties, such as solubility and bioavailability, expanding its applicability in medicinal chemistry.
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid structure
2731010-21-0 structure
Product Name:1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
CAS No:2731010-21-0
MF:C7H7F3N2O3
MW:224.137292146683
CID:6593524
PubChem ID:165604027
Update Time:2025-05-20

1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
    • 2731010-21-0
    • EN300-7355765
    • Inchi: 1S/C7H7F3N2O3/c1-12-2-4(6(13)14)5(11-12)15-3-7(8,9)10/h2H,3H2,1H3,(H,13,14)
    • InChI Key: PNWICFGKHFWATL-UHFFFAOYSA-N
    • SMILES: FC(COC1C(C(=O)O)=CN(C)N=1)(F)F

Computed Properties

  • Exact Mass: 224.04087658g/mol
  • Monoisotopic Mass: 224.04087658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.4Ų

1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7355765-0.05g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
0.05g
$252.0 2023-06-04
Enamine
EN300-7355765-0.1g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
0.1g
$376.0 2023-06-04
Enamine
EN300-7355765-0.25g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
0.25g
$538.0 2023-06-04
Enamine
EN300-7355765-0.5g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
0.5g
$847.0 2023-06-04
Enamine
EN300-7355765-1.0g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
1g
$1086.0 2023-06-04
Enamine
EN300-7355765-2.5g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
2.5g
$2127.0 2023-06-04
Enamine
EN300-7355765-5.0g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
5g
$3147.0 2023-06-04
Enamine
EN300-7355765-10.0g
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
10g
$4667.0 2023-06-04
1PlusChem
1P0289D6-50mg
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
50mg
$363.00 2024-05-07
1PlusChem
1P0289D6-100mg
1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid
2731010-21-0 95%
100mg
$527.00 2024-05-07

1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid Related Literature

Additional information on 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid

Comprehensive Guide to 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid (CAS No. 2731010-21-0): Properties, Applications, and Market Insights

1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid (CAS No. 2731010-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique trifluoroethoxy substituent, which enhances its biological activity and stability. The compound's molecular structure combines a carboxylic acid functional group with a methyl-substituted pyrazole ring, making it a versatile intermediate for drug discovery and crop protection formulations.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid as a valuable building block. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted cancer therapies and autoimmune disease treatment. The compound's trifluoroethoxy group contributes to improved metabolic stability and membrane permeability – two critical factors in modern drug development.

From a synthetic chemistry perspective, CAS 2731010-21-0 demonstrates excellent reactivity in amide coupling reactions and esterification processes. These characteristics make it particularly useful for combinatorial chemistry approaches and high-throughput screening programs. The pharmaceutical industry has shown increasing interest in this compound as evidenced by recent patent filings involving similar trifluoroethoxy pyrazole derivatives for various therapeutic applications.

In agrochemical applications, 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid serves as a key intermediate for developing next-generation crop protection agents. The fluorine atoms in its structure enhance the lipophilicity and bioactivity of resulting formulations, addressing the agricultural sector's need for more effective pest control solutions with lower environmental impact. This aligns with the global push toward sustainable agriculture and reduced pesticide loads.

The compound's physicochemical properties warrant special attention. With a molecular weight of 224.15 g/mol and the presence of both hydrogen bond donor and acceptor sites, it displays favorable characteristics for drug formulation. The carboxylic acid moiety allows for salt formation, potentially improving solubility profiles – a crucial factor in bioavailability enhancement strategies that dominate current pharmaceutical development discussions.

Market analysis indicates steady growth in demand for fluorinated pyrazole derivatives like 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid. The global market for fluorinated pharmaceuticals alone is projected to exceed $26 billion by 2026, driven by the superior performance characteristics imparted by fluorine atoms. This compound's unique combination of a pyrazole core and trifluoroethoxy side chain positions it favorably within this expanding market segment.

Recent advances in synthetic methodology have improved the production efficiency of CAS 2731010-21-0, making it more accessible for research and development purposes. Modern flow chemistry techniques and catalytic fluorination methods have reduced production costs while maintaining high purity standards – addressing two key concerns frequently raised by potential users in pharmaceutical and agrochemical industries.

Quality control protocols for 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid typically involve advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements of end-users, particularly in GMP-compliant applications. The availability of comprehensive analytical data packages has become a key differentiator among suppliers in this competitive market.

From a regulatory standpoint, 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid is not currently classified under restricted substance lists in major markets. However, users should always verify the latest regulatory status based on their specific application and jurisdiction. The compound's favorable safety profile, as indicated by preliminary toxicological studies, contributes to its growing adoption across multiple industries.

Looking forward, the applications of 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid are expected to expand into new areas such as materials science and specialty chemicals. Researchers are exploring its potential as a building block for advanced materials with unique electronic properties, responding to the increasing demand for functional materials in electronics and energy storage applications.

For researchers considering CAS 2731010-21-0 for their projects, several key questions are frequently asked: What are the optimal storage conditions? (Answer: under inert atmosphere at -20°C); What solvents show best solubility? (Answer: polar aprotic solvents like DMSO or DMF); and What are common derivative reactions? (Answer: amide formation, esterification, and decarboxylation). Addressing these practical considerations enhances the compound's usability in diverse laboratory settings.

In conclusion, 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carboxylic acid represents a strategically important compound at the intersection of pharmaceutical innovation and agrochemical advancement. Its unique structural features, combined with growing market demand for fluorinated heterocycles, ensure its continued relevance in chemical research and industrial applications. As synthetic methodologies evolve and new applications emerge, this compound is poised to play an increasingly significant role in multiple high-value sectors.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.